Cas no 1806343-79-2 (1-(2-Bromophenyl)-1-chloropropan-2-one)

• Product Name: 1-(2-Bromophenyl)-1-chloropropan-2-one
• CAS No: 1806343-79-2
• MF: C₉H₈BrClO
• MW: 247.516221046448
• CID: 4974543
• Update Time: 2025-06-30

1-(2-Bromophenyl)-1-chloropropan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromophenyl)-1-chloropropan-2-one
• 1-(2-Bromophenyl)-1-chloropropan-2-one

• Inchi： 1S/C9H8BrClO/c1-6(12)9(11)7-4-2-3-5-8(7)10/h2-5,9H,1H3
• InChI Key： VDMRRUZPNGYFHC-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• XLogP3: 3
• Topological Polar Surface Area: 17.1

Additional information on 1-(2-Bromophenyl)-1-chloropropan-2-one

1-(2-Bromophenyl)-1-chloropropan-2-one (CAS No. 1806343-79-2): A Comprehensive Overview

The compound 1-(2-Bromophenyl)-1-chloropropan-2-one (CAS No. 1806343-79-2) is a significant organic molecule with a diverse range of applications in the fields of chemistry and materials science. This compound, characterized by its unique structure, has garnered attention due to its potential in various chemical reactions and its role in the synthesis of advanced materials. Recent studies have highlighted its versatility, making it a subject of interest for researchers and industry professionals alike.

1-(2-Bromophenyl)-1-chloropropan-2-one is an organobromine compound with a ketone functional group. Its structure consists of a bromine atom attached to a phenyl ring, which is further connected to a propanone group containing a chlorine atom. This combination of functional groups imparts the compound with distinct chemical properties, including reactivity towards nucleophilic substitutions and its ability to participate in enolate chemistry. The presence of both bromine and chlorine atoms introduces additional complexity, making this compound a valuable tool in organic synthesis.

Recent advancements in synthetic chemistry have expanded the utility of CAS No. 1806343-79-2. Researchers have explored its use as an intermediate in the synthesis of biologically active compounds, such as pharmaceutical agents and agrochemicals. For instance, studies have demonstrated its effectiveness in the preparation of heterocyclic compounds, which are crucial components in drug discovery. The compound's ability to undergo various transformations, such as alkylation and acylation, further enhances its applicability in medicinal chemistry.

In addition to its role in drug discovery, 1-(2-Bromophenyl)-1-chloropropan-2-one has been utilized in the development of advanced materials. Its unique electronic properties make it a candidate for applications in organic electronics and optoelectronics. Recent research has focused on incorporating this compound into polymer systems to improve their conductivity and stability, paving the way for innovative materials with enhanced performance characteristics.

The synthesis of CAS No. 1806343-79-2 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include bromination reactions, ketone formation, and purification techniques to ensure high purity levels. The optimization of these steps has been a focus of recent studies, aiming to improve yield and reduce production costs while maintaining the quality of the final product.

From an environmental standpoint, understanding the degradation pathways and toxicity profile of 1-(2-Bromophenyl)-1-chloropropan-2-one is crucial for its safe handling and application. Studies have shown that the compound undergoes biodegradation under specific conditions, reducing potential environmental risks. However, further research is needed to fully characterize its environmental impact and develop sustainable practices for its use.

In conclusion, CAS No. 1806343-79-2, or 1-(2-Bromophenyl)-1-chloropropan-2-one, stands as a versatile compound with significant potential across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthetic and applied chemistry, position it as a valuable asset for future innovations in medicine, materials science, and beyond.